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Compound of Interest

Compound Name: 5-Chloro-2-methylpyrimidine

Cat. No.: B052933 Get Quote

An In-Depth Technical Guide to 5-Chloro-2-
methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chloro-2-methylpyrimidine is a halogenated pyrimidine derivative. While specific

experimental data for this particular isomer is not extensively available in public literature, this

guide provides a summary of its fundamental molecular characteristics. For comparative

analysis, information regarding its isomer, 2-Chloro-5-methylpyrimidine, is more readily found

and may offer insights into the general properties of chloromethylated pyrimidines.

Molecular Structure and Formula
The molecular structure of 5-Chloro-2-methylpyrimidine consists of a pyrimidine ring

substituted with a chlorine atom at the 5th position and a methyl group at the 2nd position.

Molecular Formula: C₅H₅ClN₂[1]

The structural arrangement of atoms is depicted in the following diagram:

Caption: Molecular structure of 5-Chloro-2-methylpyrimidine.
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Physicochemical Properties
Quantitative experimental data for the physical and chemical properties of 5-Chloro-2-
methylpyrimidine is limited. The following table summarizes the available information.

Property Value Source

Molecular Formula C₅H₅ClN₂ [1]

Molecular Weight 128.56 g/mol [1]

Purity ≥98% (as per typical suppliers) [1]

Experimental Data
Detailed experimental protocols for the synthesis and characterization of 5-Chloro-2-
methylpyrimidine are not readily available in the surveyed literature. Similarly, specific

spectroscopic data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry for this isomer could

not be located.

Biological Activity and Applications
Information regarding the biological activity, potential applications in drug development, or

involvement in specific signaling pathways for 5-Chloro-2-methylpyrimidine is not currently

available in public domain literature.

Conclusion
This technical guide provides the fundamental molecular formula and structure for 5-Chloro-2-
methylpyrimidine. However, a comprehensive understanding of its chemical and biological

properties is hindered by the lack of available experimental data. Further research is required

to elucidate its physicochemical characteristics, develop synthetic routes, and explore its

potential applications in scientific and pharmaceutical fields. Researchers interested in this

compound may need to perform de novo synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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